N-[1-(1-methyl-1H-pyrazol-4-yl)-2-(3-methylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide

• IUPAC Name: N-[2-(3-methylpiperidin-1-yl)-1-(1-methylpyrazol-4-yl)-2-oxoethyl]prop-2-enamide
• InChI: InChI=1S/C15H22N4O2/c1-4-13(20)17-14(12-8-16-18(3)10-12)15(21)19-7-5-6-11(2)9-19/h4,8,10-11,14H,1,5-7,9H2,2-3H3,(H,17,20)
• InChI Key: YSAVBGQRHCGRKC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C(C2=CN(N=C2)C)NC(=O)C=C
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol

Description

Typically, the description of a chemical compound includes its IUPAC name, molecular formula, and molecular weight. It may also include its structure represented in SMILES notation.

Molecular Structure Analysis

This involves understanding the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions under which the reaction occurs, the products of the reaction, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific proteins or other molecules in the body, and the biochemical reactions that result from this interaction.

Safety and Hazards

This involves understanding the potential risks associated with handling the compound, including toxicity, flammability, and environmental impact.